Cas no 15953-83-0 (3-Chlorothietane-1,1-dioxide)

3-Chlorothietane-1,1-dioxide is a sulfone derivative characterized by its reactive chlorinated thietane ring. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the construction of more complex sulfone-containing structures. The presence of both the sulfone group and the chlorine substituent enhances its electrophilic reactivity, making it suitable for nucleophilic substitution reactions or cycloaddition processes. Its rigid thietane framework may also contribute to sterically constrained applications in medicinal chemistry or materials science. Careful handling is advised due to the reactivity of the chloro and sulfone functionalities.
3-Chlorothietane-1,1-dioxide structure
3-Chlorothietane-1,1-dioxide structure
Product Name:3-Chlorothietane-1,1-dioxide
CAS No:15953-83-0
MF:C3H5ClO2S
MW:140.588598966599
MDL:MFCD01318455
CID:50266
PubChem ID:265636
Update Time:2025-06-08

3-Chlorothietane-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3-Chlorothietane-1,1-dioxide
    • Thietane, 3-chloro-, 1,1-dioxide
    • 3-chlorothietane 1,1-dioxide
    • 3-Chlorothiete 1,1-dioxide
    • InChI=1/C3H5ClO2S/c4-3-1-7(5,6)2-3/h3H,1-2H2
    • 15953-83-0
    • 3-Chloro-1lambda6-thietane-1,1-dione
    • AM20080429
    • MHGRPTSHTMXAKQ-UHFFFAOYSA-N
    • 3-Chloro-1lambda~6~-thietane-1,1-dione
    • NSC101856
    • BB 0261130
    • NSC-101856
    • MHGRPTSHTMXAKQ-UHFFFAOYSA-
    • 3-Chlorothiete 1,1-dioxide, AldrichCPR
    • 3-chloro-thietane 1,1-dioxide
    • SCHEMBL4925055
    • AKOS006278155
    • J-512344
    • Z4F3TNF46Q
    • 3-Chlorothietane1,1-dioxide
    • MFCD01318455
    • FT-0657286
    • DTXSID20295431
    • EN300-1654878
    • NCIOpen2_001781
    • 3-CHLORO-1??-THIETANE-1,1-DIONE
    • DB-014268
    • MDL: MFCD01318455
    • Inchi: 1S/C3H5ClO2S/c4-3-1-7(5,6)2-3/h3H,1-2H2
    • InChI Key: MHGRPTSHTMXAKQ-UHFFFAOYSA-N
    • SMILES: ClC1CS(C1)(=O)=O

Computed Properties

  • Exact Mass: 139.97000
  • Monoisotopic Mass: 139.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0
  • Topological Polar Surface Area: 42.5A^2

Experimental Properties

  • Density: 1.53
  • Boiling Point: 359.7°C at 760 mmHg
  • Flash Point: 171.4°C
  • Refractive Index: 1.512
  • PSA: 42.52000
  • LogP: 1.10300

3-Chlorothietane-1,1-dioxide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

3-Chlorothietane-1,1-dioxide Customs Data

  • HS CODE:2903199000
  • Customs Data:

    China Customs Code:

    2903199000

    Overview:

    2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Chlorothietane-1,1-dioxide Pricemore >>

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